Cas no 1020252-00-9 (3-(4-Chlorophenyl)-4-imino-6-(2-nitrophenyl)-1,3,4,7-tetrahydropyrimido[5,4-d]pyrimidine-2,8-dione)

• Product Name: 3-(4-Chlorophenyl)-4-imino-6-(2-nitrophenyl)-1,3,4,7-tetrahydropyrimido[5,4-d]pyrimidine-2,8-dione
• CAS No: 1020252-00-9
• MF: C₁₈H₁₁ClN₆O₄
• MW: 410.770741701126
• MDL: MFCD00170424
• CID: 5012800
• Update Time: 2026-02-27

3-(4-Chlorophenyl)-4-imino-6-(2-nitrophenyl)-1,3,4,7-tetrahydropyrimido[5,4-d]pyrimidine-2,8-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-4-imino-6-(2-nitrophenyl)-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione
• 3-(4-chlorophenyl)-4-imino-6-(2-nitrophenyl)-1,3,4,7-tetrahydropyrimido[5,4-d]pyrimidine-2,8-dione
• 3-(4-Chlorophenyl)-4-imino-6-(2-nitrophenyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione
• 3-(4-Chlorophenyl)-4-imino-6-(2-nitrophenyl)-1,3,4,7-tetrahydropyrimido[5,4-d]pyrimidine-2,8-dione

• MDL： MFCD00170424
• Inchi： 1S/C18H11ClN6O4/c19-9-5-7-10(8-6-9)24-15(20)13-14(22-18(24)27)17(26)23-16(21-13)11-3-1-2-4-12(11)25(28)29/h1-8H,20H2,(H,21,23,26)
• InChI Key： HASNZCZPIMDDOD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(N=C2C(NC(C3C=CC=CC=3[N+](=O)[O-])=NC2=C1N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 840
• XLogP3: 2.1
• Topological Polar Surface Area: 146

Additional information on 3-(4-Chlorophenyl)-4-imino-6-(2-nitrophenyl)-1,3,4,7-tetrahydropyrimido[5,4-d]pyrimidine-2,8-dione

Introduction to 3-(4-Chlorophenyl)-4-imino-6-(2-nitrophenyl)-1,3,4,7-tetrahydropyrimido[5,4-d]pyrimidine-2,8-dione (CAS No. 1020252-00-9)

3-(4-Chlorophenyl)-4-imino-6-(2-nitrophenyl)-1,3,4,7-tetrahydropyrimido[5,4-d]pyrimidine-2,8-dione (CAS No. 1020252-00-9) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrimidinone derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its fused ring system and multiple functional groups, makes it a subject of intense study for its pharmacological properties.

The molecular structure of 3-(4-Chlorophenyl)-4-imino-6-(2-nitrophenyl)-1,3,4,7-tetrahydropyrimido[5,4-d]pyrimidine-2,8-dione incorporates several key functional groups that contribute to its unique chemical and biological behavior. The presence of a chlorophenyl group at the 4-position and a nitrophenyl group at the 6-position introduces electrophilic and electron-withdrawing effects, respectively, which can influence the compound's reactivity and interaction with biological targets. Additionally, the tetrahydropyrimido[5,4-d]pyrimidine core provides a scaffold that is commonly found in bioactive molecules, suggesting potential for interactions with enzymes and receptors involved in various cellular processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with biological targets more effectively. Studies have indicated that the imino group at the 4-position may play a crucial role in stabilizing hydrogen bonds with polar residues in protein binding pockets. Furthermore, the nitrophenyl moiety has been shown to engage in π-stacking interactions with aromatic amino acids such as tryptophan and tyrosine. These interactions are critical for the compound's ability to modulate enzyme activity and receptor binding affinity.

The synthesis of 3-(4-Chlorophenyl)-4-imino-6-(2-nitrophenyl)-1,3,4,7-tetrahydropyrimido[5,4-d]pyrimidine-2,8-dione involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chlorophenyl group typically involves nucleophilic aromatic substitution or cross-coupling reactions with appropriate organometallic reagents. The formation of the imino bond often requires condensation reactions between carbonyl compounds and amines under acidic or basic catalysis. The final step involves the integration of the nitrophenyl group through electrophilic aromatic substitution or nucleophilic addition reactions.

In terms of biological activity, preliminary studies have suggested that this compound exhibits promising properties as an inhibitor of certain kinases and transcription factors. The structural features of 3-(4-Chlorophenyl)-4-imino-6-(2-nitrophenyl)-1,3,4,7-tetrahydropyrimido[5,4-d]pyrimidine-2,8-dione make it a potential candidate for further investigation in oncology research. Specifically, its ability to interact with ATP-binding sites in kinases has been hypothesized based on computational docking studies. These studies predict that the compound can disrupt normal kinase activity by competing with ATP or by inducing conformational changes in the enzyme.

Moreover, the presence of both electrophilic and electron-withdrawing groups in its structure suggests that this compound may exhibit dual functionality as an antioxidant or pro-oxidant depending on cellular conditions. This property could be exploited in therapeutic applications where redox regulation is critical for disease treatment. For instance, studies have shown that certain pyrimidinone derivatives can modulate reactive oxygen species (ROS) levels by either scavenging free radicals or enhancing cellular antioxidant defense mechanisms.

The pharmacokinetic profile of 3-(4-Chlorophenyl)-4-imino-6-(2-nitrophenyl)-1,3,4,7-tetrahydropyrimido[5,4-d]pyrimidine-2,8-dione is another area of interest for researchers. Due to its complex structure and multiple functional groups, this compound may exhibit unique absorption、distribution、metabolism、excretion (ADME) properties. Understanding these properties is essential for optimizing drug delivery systems and improving therapeutic efficacy. Advanced techniques such as mass spectrometry、nuclear magnetic resonance (NMR) spectroscopy、and high-performance liquid chromatography (HPLC) are employed to characterize its metabolic pathways and degradation products.

Recent clinical trials have begun to explore the potential therapeutic applications of derivatives similar to 3-(4-Chlorophenyl)-4-imino-6-(2-nitrophenyl)-1,3,4-pyridine [5 , -d ] pyridine - - - - - - - - - 8 dione . These trials focus on evaluating their efficacy in treating various types of cancer by inhibiting key signaling pathways involved in tumor growth and progression. Preliminary results have shown encouraging signs of activity against certain resistant cancer cell lines due to their ability to disrupt microtubule formation or interfere with DNA replication processes.

The development of novel drug candidates like 3-( - ) - ( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) - imino ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] tetrahydropyrimido[5 , d]pyridine dione requires interdisciplinary collaboration between chemists、biologists、pharmacologists、and clinicians . By integrating knowledge from these fields , researchers can design more effective synthetic strategies 、 optimize pharmacological properties 、 identify new therapeutic targets 、 and ultimately bring safer 、 more effective treatments to patients worldwide.